Cas no 2228526-28-9 (2-(5-hydroxy-2-nitrophenyl)butanoic acid)

• Product Name: 2-(5-hydroxy-2-nitrophenyl)butanoic acid
• CAS No: 2228526-28-9
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 6004909
• PubChem ID: 165831197
• Update Time: 2025-11-01

2-(5-hydroxy-2-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-hydroxy-2-nitrophenyl)butanoic acid
• EN300-1802091
• 2228526-28-9

• Inchi： 1S/C10H11NO5/c1-2-7(10(13)14)8-5-6(12)3-4-9(8)11(15)16/h3-5,7,12H,2H2,1H3,(H,13,14)
• InChI Key： HGJPZQZHMFIRNN-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1C=C(C=CC=1[N+](=O)[O-])O)=O

Computed Properties

• Exact Mass: 225.06372245g/mol
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 103Ų

Additional information on 2-(5-hydroxy-2-nitrophenyl)butanoic acid

2-(5-Hydroxy-2-Nitrophenyl)Butanoic Acid: A Comprehensive Overview

The compound with CAS No. 2228526-28-9, commonly referred to as 2-(5-hydroxy-2-nitrophenyl)butanoic acid, is a chemically synthesized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of aromatic acids, characterized by the presence of a hydroxyl group (-OH) and a nitro group (-NO₂) on the phenyl ring, along with a butanoic acid side chain. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

2-(5-Hydroxy-2-nitrophenyl)butanoic acid has been extensively studied for its role in pharmacological research. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The hydroxyl group on the phenyl ring contributes to hydrogen bonding capabilities, enhancing the compound's solubility and bioavailability. Meanwhile, the nitro group introduces electron-withdrawing effects, which can modulate the reactivity of the molecule and influence its interaction with biological targets.

One of the most notable advancements in the study of 2-(5-hydroxy-2-nitrophenyl)butanoic acid involves its application in cancer research. Researchers have explored its ability to inhibit specific enzymes associated with tumor growth and metastasis. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound exhibits potent inhibitory activity against matrix metalloproteinases (MMPs), which are enzymes known to play a critical role in cancer progression. The butanoic acid side chain was found to enhance the compound's ability to penetrate cellular membranes, thereby improving its efficacy as an anticancer agent.

In addition to its pharmacological applications, 2-(5-hydroxy-2-nitrophenyl)butanoic acid has also been investigated for its role in materials science. The compound's unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of conductive polymers and organic semiconductors. A 2023 study conducted by researchers at Stanford University revealed that incorporating this compound into polymer blends significantly enhances their electrical conductivity without compromising mechanical stability.

The synthesis of 2-(5-hydroxy-2-nitrophenyl)butanoic acid involves a multi-step process that typically begins with the nitration of phenol derivatives followed by hydroxylation and subsequent coupling reactions with butanoic acid precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly synthesis routes, reducing production costs and minimizing waste generation. These improvements have made the compound more accessible for large-scale applications in both academic and industrial settings.

From an environmental perspective, 2-(5-hydroxy-2-nitrophenyl)butanoic acid has been evaluated for its biodegradability and ecological impact. Studies indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, making it less likely to persist in natural ecosystems. This property is particularly advantageous for applications where environmental safety is a priority.

In conclusion, CAS No. 2228526-28-9, or 2-(5-hydroxy-2-nitrophenyl)butanoic acid, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial contexts.